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Compound of Interest

Compound Name: Methyl 13-iodotridecanoate

Cat. No.: B15279452 Get Quote

An In-depth Technical Guide to the Safety of Methyl 13-iodotridecanoate

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 13-iodotridecanoate (CAS No. Not

Found) is not readily available in the public domain. This guide has been compiled using data

from SDSs of structurally similar long-chain fatty acid methyl esters and related iodo-organic

compounds. The information presented should be used as a general guideline, and a

substance-specific risk assessment should be conducted before handling Methyl 13-
iodotridecanoate.

Executive Summary
This technical guide provides a comprehensive overview of the potential hazards and safe

handling procedures for Methyl 13-iodotridecanoate. Due to the absence of a dedicated

Safety Data Sheet for this specific compound, this document synthesizes information from

analogous fatty acid methyl esters and considers the potential influence of the terminal iodine

substituent. The primary audience for this guide includes researchers, scientists, and

professionals in the field of drug development who may be working with this or similar novel

chemical entities. All quantitative data are presented in structured tables, and logical workflows

for safety procedures are visualized using diagrams.

Quantitative Safety Data
The following tables summarize the key safety and physical property data extracted from the

SDSs of analogous compounds, such as methyl tridecanoate and other fatty acid methyl
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esters. It is crucial to note that these values are approximations and may not accurately

represent the properties of Methyl 13-iodotridecanoate.

Table 1: Physical and Chemical Properties of Analogous Fatty Acid Methyl Esters

Property Value Analogous Compound

Physical State Low melting solid or liquid Methyl tridecanoate[1]

Appearance Clear, colorless to yellow Methyl tridecanoate[1]

Melting Point ~7 °C Methyl tridecanoate[1]

Boiling Point 130 - 132 °C @ 4 torr Methyl tridecanoate[1]

Flash Point > 110 °C Methyl tridecanoate[1]

Density ~0.874 g/cm³ @ 20 °C Methyl tridecanoate

Solubility Insoluble in water Methyl tetradecanoate[2]

Table 2: Toxicological Data of Analogous Fatty Acid Methyl Esters

Endpoint Result
Analogous
Compound/Family

Acute Oral Toxicity (LD50) > 2000 mg/kg bw (rat) Fatty acid methyl esters[3]

Acute Inhalation Toxicity

(LC50)
> 5.0 mg/L air (rat) Fatty acid methyl esters[3]

Skin Corrosion/Irritation Not considered a skin irritant Soy methyl esters[4]

Serious Eye Damage/Irritation Not considered an eye irritant Soy methyl esters[4]

Carcinogenicity Not listed as a carcinogen Methyl tridecanoate[1]

Experimental Protocols
Detailed experimental protocols for the toxicological endpoints listed above are typically based

on internationally recognized guidelines, such as those established by the Organisation for
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Economic Co-operation and Development (OECD).

Acute Oral Toxicity (as per OECD Guideline 401/420/423): The analogous compound, methyl

palmitate, was administered to Wistar rats via oral gavage at a dose of 2000 mg/kg body

weight.[3] The animals were then observed for 14 days for signs of toxicity and mortality.[3] At

the end of the observation period, a gross necropsy was performed.

Acute Inhalation Toxicity (as per OECD Guideline 436): For methyl laurate, rats were exposed

head/nose only to an aerosolized concentration of the test substance for four hours.[3] The

animals were monitored for clinical signs of toxicity during and after exposure for a period of up

to 14 days.[3]

Hazard Identification and Risk Management
While fatty acid methyl esters are generally considered to have low acute toxicity, the presence

of an iodine atom in Methyl 13-iodotridecanoate may introduce additional hazards. Iodo-

organic compounds can be susceptible to decomposition, potentially releasing iodine or

hydrogen iodide. They may also have different toxicological profiles.

Personal Protective Equipment (PPE) Workflow:
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Risk Assessment

PPE Selection

Start: Handling
Methyl 13-iodotridecanoate

Assess Task:
- Scale of work

- Potential for aerosolization
- Temperature

Eye Protection:
Chemical safety goggles

(EN166 compliant)

Always Required

Hand Protection:
- Chemically resistant gloves (e.g., Nitrile)

- Inspect before use

Always Required

Body Protection:
- Laboratory coat
- Closed-toe shoes

Always Required

Respiratory Protection:
- Not typically required for small quantities

- Consider if aerosols are generated

Task Dependent

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling Methyl 13-
iodotridecanoate.

First Aid Measures Logical Flow:
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Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation:
Move to fresh air.

If breathing is difficult, give oxygen.

Skin Contact:
Wash off with soap and plenty of water.

Remove contaminated clothing.

Eye Contact:
Rinse with plenty of water for at least 15 minutes.

Remove contact lenses if present.

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Seek Medical Attention
(especially if symptoms occur)

Click to download full resolution via product page

Caption: Logical flow for first aid measures following an exposure to Methyl 13-
iodotridecanoate.

Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE) as outlined in the workflow diagram.

[1]

Ensure adequate ventilation in the work area.[1]

Avoid contact with skin, eyes, and clothing.[1]

Avoid ingestion and inhalation.[1]

Handle in accordance with good industrial hygiene and safety practices.[2]
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Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Fire and Reactivity
Fire Fighting Measures:

Suitable Extinguishing Media: Use water fog, foam, dry chemical, or carbon dioxide (CO2).

[4]

Unsuitable Extinguishing Media: Do not use a direct stream of water.[4]

Specific Hazards: The material will burn, though it is not easily ignited.[4] Thermal

decomposition can lead to the release of irritating gases and vapors, including carbon

monoxide, carbon dioxide, and potentially hydrogen iodide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Reactivity and Stability:

The compound is expected to be stable under normal conditions.[1]

Avoid incompatible products and excess heat.[1]

Hazardous polymerization will not occur.[1][4]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.[4]

This guide serves as a foundational resource for the safe handling and use of Methyl 13-
iodotridecanoate. It is imperative for users to supplement this information with their own risk

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC438200010&productDescription=METHYL+TRIDECANOATE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC438200010&productDescription=METHYL+TRIDECANOATE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.fishersci.com/store/msds?partNumber=AC438200010&productDescription=METHYL+TRIDECANOATE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC438200010&productDescription=METHYL+TRIDECANOATE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC438200010&productDescription=METHYL+TRIDECANOATE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.benchchem.com/product/b15279452?utm_src=pdf-body
https://www.benchchem.com/product/b15279452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15279452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


assessments and to adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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